Sodium bisulfite Sodium bisulfite Sodium bisulfite appears as white crystals or crystalline powder. Slight sulfurous odor. Specific gravity 1.48. Strong irritant to skin and tissue.
Sodium bisulfite solution appears as an aqueous solution with a faint sulfurous odor. Corrosive to aluminum. Used in the manufacture of other chemicals, in food processing, in photography, and in many other fields.
Sodium hydrogensulfite is an inorganic sodium salt having hydrogensulfite as the counterion. It has a role as a mutagen, an allergen, a reducing agent, a food antioxidant and a food colour retention agent. It is an inorganic sodium salt and a sulfite salt. It contains a hydrogensulfite.
Sodium bisulfite has been used externally for parasitic skin diseases and as a gastrointestinal antiseptic.
Brand Name: Vulcanchem
CAS No.: 7631-90-5
VCID: VC21176721
InChI: InChI=1S/Na.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1;/p-1
SMILES: OS(=O)[O-].[Na+]
Molecular Formula: NaHSO3
HNaO3S
Molecular Weight: 104.06 g/mol

Sodium bisulfite

CAS No.: 7631-90-5

Cat. No.: VC21176721

Molecular Formula: NaHSO3
HNaO3S

Molecular Weight: 104.06 g/mol

* For research use only. Not for human or veterinary use.

Sodium bisulfite - 7631-90-5

Specification

Description Sodium bisulfite appears as white crystals or crystalline powder. Slight sulfurous odor. Specific gravity 1.48. Strong irritant to skin and tissue.
Sodium bisulfite solution appears as an aqueous solution with a faint sulfurous odor. Corrosive to aluminum. Used in the manufacture of other chemicals, in food processing, in photography, and in many other fields.
Sodium hydrogensulfite is an inorganic sodium salt having hydrogensulfite as the counterion. It has a role as a mutagen, an allergen, a reducing agent, a food antioxidant and a food colour retention agent. It is an inorganic sodium salt and a sulfite salt. It contains a hydrogensulfite.
Sodium bisulfite has been used externally for parasitic skin diseases and as a gastrointestinal antiseptic.
CAS No. 7631-90-5
Molecular Formula NaHSO3
HNaO3S
Molecular Weight 104.06 g/mol
IUPAC Name sodium;hydrogen sulfite
Standard InChI InChI=1S/Na.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1;/p-1
Standard InChI Key DWAQJAXMDSEUJJ-UHFFFAOYSA-M
Isomeric SMILES OS(=O)[O-].[Na+]
SMILES OS(=O)[O-].[Na+]
Canonical SMILES OS(=O)[O-].[Na+]
Boiling Point Decomposes (NIOSH, 2024)
greater than 212 °F at 760 mmHg (USCG, 1999)
104 °C
decomposes
Decomposes
Colorform White crystal or crystalline powder
GRANULAR POWDER
Melting Point Decomposes (NIOSH, 2024)
less than 32 °F (USCG, 1999)
Decomposes
decomposes

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator